Cas no 2091786-73-9 (2-(Difluoromethyl)-4-iodo-1H-pyrrole)

• Product Name: 2-(Difluoromethyl)-4-iodo-1H-pyrrole
• CAS No: 2091786-73-9
• MF: C₅H₄F₂IN
• MW: 242.993240356445
• CID: 5173932
• Update Time: 2025-07-22

2-(Difluoromethyl)-4-iodo-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-1H-pyrrole

• Inchi： 1S/C5H4F2IN/c6-5(7)4-1-3(8)2-9-4/h1-2,5,9H
• InChI Key： SVUJBWHKFORHFL-UHFFFAOYSA-N
• SMILES： N1C=C(I)C=C1C(F)F

Additional information on 2-(Difluoromethyl)-4-iodo-1H-pyrrole

Introduction to 2-(Difluoromethyl)-4-iodo-1H-pyrrole (CAS No. 2091786-73-9)

2-(Difluoromethyl)-4-iodo-1H-pyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 2091786-73-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole family, which is renowned for its broad biological activities and utility in drug development. The structural features of 2-(Difluoromethyl)-4-iodo-1H-pyrrole, particularly the presence of a difluoromethyl group and an iodo substituent, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal applications.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug molecules. Its incorporation into heterocyclic frameworks has been widely studied for its ability to modulate pharmacokinetic profiles and improve drug-like properties. In contrast, the iodo substituent at the 4-position of the pyrrole ring provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These transformations are pivotal in constructing complex molecular architectures, enabling the synthesis of novel bioactive compounds.

Recent advancements in Medicinal Chemistry have highlighted the importance of pyrrole derivatives in addressing various therapeutic challenges. The scaffold of 2-(Difluoromethyl)-4-iodo-1H-pyrrole has been explored in the design of small-molecule inhibitors targeting enzymes involved in inflammatory pathways, cancer metabolism, and infectious diseases. For instance, studies have demonstrated its potential as a precursor in developing kinase inhibitors, where the difluoromethyl group contributes to selective binding and improved pharmacological efficacy. Additionally, the iodo moiety allows for facile introduction of additional functional groups, enabling the tuning of electronic properties and enhancing interactions with biological targets.

The compound’s utility extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging pyrrole-based intermediates like 2-(Difluoromethyl)-4-iodo-1H-pyrrole to accelerate drug discovery pipelines. The ability to perform regioselective modifications while maintaining structural integrity makes it an attractive building block for lead optimization campaigns. Furthermore, the growing interest in fluorinated compounds stems from their ability to improve pharmacokinetic profiles, including bioavailability and resistance to enzymatic degradation. This has spurred interest in synthesizing derivatives of 2-(Difluoromethyl)-4-iodo-1H-pyrrole with tailored properties for specific therapeutic applications.

In the realm of synthetic methodologies, 2-(Difluoromethyl)-4-iodo-1H-pyrrole has been employed in innovative synthetic routes that showcase modern organic chemistry techniques. Researchers have utilized palladium-catalyzed cross-coupling reactions to introduce diverse substituents at strategic positions within the pyrrole core. These strategies have led to the discovery of novel analogs with enhanced biological activity. For example, modifications at the 5-position or 3-position of the pyrrole ring have yielded compounds with improved affinity for specific protein targets. Such findings underscore the versatility of 2-(Difluoromethyl)-4-iodo-1H-pyrrole as a scaffold for medicinal chemistry innovation.

The impact of this compound is further evidenced by its inclusion in several high-profile publications that explore its role in developing next-generation therapeutics. Researchers have investigated its potential as an antiviral agent, where the structural features contribute to inhibiting viral proteases and polymerases. Additionally, its derivatives have shown promise in preclinical studies as anti-inflammatory agents by modulating cytokine production pathways. These studies highlight the compound’s significance not only as a synthetic intermediate but also as a potential therapeutic entity itself.

The synthesis of 2-(Difluoromethyl)-4-iodo-1H-pyrrole involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to optimize these processes. The availability of high-quality starting materials and efficient synthetic routes has facilitated rapid progress in exploring its applications. As a result, academic laboratories and pharmaceutical industries continue to invest in methodologies that enhance access to this valuable intermediate.

The future prospects for 2-(Difluoromethyl)-4-iodo-1H-pyrrole are promising, with ongoing research aimed at expanding its utility across multiple therapeutic areas. Innovations in computational chemistry and artificial intelligence are being harnessed to accelerate virtual screening and identify new derivatives with enhanced properties. Furthermore, collaborations between academia and industry are fostering interdisciplinary approaches to maximize the potential of this compound in drug development programs.

In conclusion,2-(Difluoromethyl)-4-iodo-1H-pyrrole (CAS No. 2091786-73-9) represents a cornerstone compound in modern Medicinal Chemistry due to its structural versatility and functional attributes. Its role as a building block for synthesizing bioactive molecules has been instrumental in advancing therapeutic strategies across various diseases. As research continues to uncover new applications and synthetic methodologies,2-(Difluoromethyl)-4-iodo-1H-pyrrole is poised to remain at the forefront of pharmaceutical innovation.